Cas no 896676-34-9 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• CAS No: 896676-34-9
• MF: C₁₇H₁₃N₃O₃S₂
• MW: 371.43342089653
• CID: 850347
• Update Time: 2025-06-12

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H13N3O3S2/c1-22-10-7-8-11(23-2)14-13(10)19-17(25-14)20-15(21)16-18-9-5-3-4-6-12(9)24-16/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： VAQCJLUTVMWHMP-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=NC3C=CC=CC=3S2)=O)=NC2C(=CC=C(C1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

Recent Advances in the Study of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS: 896676-34-9)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS: 896676-34-9) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of this molecule, characterized by the presence of two benzothiazole rings and methoxy substituents, contribute to its pharmacological potential.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide exhibits potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its mode of action.

Another significant advancement in the study of this compound was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters. The research team synthesized a series of analogs based on the parent structure and evaluated their antimicrobial activities against drug-resistant bacterial strains. The results indicated that N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide and its derivatives displayed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. These findings highlight the potential of this compound as a lead structure for the development of novel antibiotics.

In addition to its direct biological activities, recent research has also explored the pharmacokinetic properties of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide. A 2023 study in Drug Metabolism and Disposition investigated the metabolic stability and cytochrome P450 inhibition profile of the compound. The results suggested that the molecule exhibits favorable metabolic stability in human liver microsomes and a low potential for drug-drug interactions, making it a promising candidate for further preclinical development.

The synthesis and optimization of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide have also been the focus of recent research efforts. A 2024 publication in Organic Process Research & Development described a scalable synthetic route for the production of this compound, addressing key challenges in yield and purity. The optimized procedure employs environmentally friendly solvents and catalysts, aligning with the principles of green chemistry.

Looking ahead, researchers are exploring the potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide in combination therapies and targeted drug delivery systems. Preliminary studies suggest that the compound may synergize with existing chemotherapeutic agents, potentially reducing required dosages and minimizing side effects. Furthermore, nanoparticle-based formulations of the compound are being investigated to improve its bioavailability and tissue-specific delivery.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS: 896676-34-9) represents a promising scaffold for drug discovery with multiple potential therapeutic applications. The recent advancements in understanding its biological activities, pharmacokinetic properties, and synthetic optimization provide a solid foundation for future research and development efforts in this area.